N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H21N3O2S/c1-14-7-6-10-19(15(14)2)24-21(17-12-27-13-18(17)23-24)22-20(25)11-26-16-8-4-3-5-9-16/h3-10H,11-13H2,1-2H3,(H,22,25)
• InChI Key: XPKNLJVZAIHAFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)COC4=CC=CC=C4)C
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenoxyacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cyclization

The compound is involved in the synthesis of unique heterocyclic compounds. A study by Chigorina, Bespalov, and Dotsenko (2019) explored the reactions of aminothieno[2,3-b]pyridine-2-carboxylic acid esters with related compounds, leading to various heterocyclization products. This research signifies the compound's role in creating novel heterocyclic structures, which are essential in medicinal chemistry (Chigorina, Bespalov & Dotsenko, 2019).

In Vitro Affinity and Selectivity

A study by Fookes et al. (2008) demonstrated the synthesis of related compounds with high in vitro affinity and selectivity for peripheral benzodiazepine receptors. This research indicates the potential use of these compounds in neurodegenerative disorder imaging (Fookes et al., 2008).

Inhibition of Fatty Acid Synthesis

Weisshaar and Böger (1989) conducted a study on chloroacetamides, including compounds related to the one . They found these to be effective herbicides, suggesting potential agricultural applications of similar compounds (Weisshaar & Böger, 1989).

Potential Antipsychotic Agents

Wise et al. (1987) synthesized and evaluated a series of compounds, including ones structurally related to the compound , for their potential as antipsychotic agents. Their findings highlight the possible psychiatric applications of these compounds (Wise et al., 1987).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various biological targets

Mode of Action

It was found that similar compounds have shown good binding interaction with their targets . The compound’s interaction with its targets and the resulting changes would need to be determined through further experimental studies.

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways

Result of Action

Similar compounds have been known to exhibit various biological activities

Action Environment

Environmental factors can significantly impact the action of similar compounds